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Compound of Interest

Compound Name: 3-Phenyl-2-propyn-1-ol

Cat. No.: B127171

Essential Safety and Handling Guide for 3-Phenyl-2-
propyn-1-ol

This guide provides critical safety, handling, and disposal information for 3-Phenyl-2-propyn-1-
ol (CAS: 1504-58-1), tailored for researchers, scientists, and drug development professionals.
Adherence to these protocols is essential for ensuring laboratory safety and minimizing
chemical exposure.

Hazard Identification and Classification

3-Phenyl-2-propyn-1-ol is a combustible liquid that poses several health risks. It is crucial to
understand these hazards before handling the chemical. The substance is classified with the
following hazard statements:

e H315: Causes skin irritation.[1]
o H319: Causes serious eye irritation.[1]
» H335: May cause respiratory irritation.[1]

The signal word for this chemical is "Warning". Its target organs include the respiratory system.

Physical and Chemical Properties

A summary of key quantitative data for 3-Phenyl-2-propyn-1-ol is provided below.
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Property Value

Molecular Formula CoHsO[2]

Molecular Weight 132.16 g/mol

Appearance Yellow liquid

Density 1.06 g/mL at 25 °C

Boiling Point 129-130 °C at 10 mmHg
Melting Point 27 °C

Flash Point >110 °C (>230 °F) - closed cup

Refractive Index

n20/D 1.5850

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The following equipment

must be worn when handling 3-Phenyl-2-propyn-1-ol.

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC392760010&countryCode=US&language=en
https://www.benchchem.com/product/b127171?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

. ) . Specifications & Best
Protection Type Required Equipment .
Practices

Use in a well-ventilated area,
preferably a chemical fume
) ) ) hood.[3] If engineering controls
Respiratory Protection NIOSH-approved Respirator ] o i
are insufficient, a respirator
with a type ABEK (EN14387)

filter is recommended.

Nitrile or chloroprene gloves

are suitable. Always check with
Hand Protection Chemical-resistant Gloves the glove manufacturer for

specific chemical compatibility

and breakthrough times.

Safety glasses or eyeshields

] Safety Glasses with Side are mandatory. A face shield

Eye and Face Protection ] ] ]
Shields & Face Shield should be worn when there is

a significant risk of splashing.

] A lab coat that can be quickly
) Flame-resistant Laboratory _ , _
Body Protection Coat removed is essential. Ensure it
oa
is fully buttoned.

, Long Pants and Closed-toe Protects skin from potential
General Clothing sh "
oes spills.

Operational and Disposal Plans

Proper handling, storage, and disposal procedures are critical for maintaining a safe laboratory
environment.

Handling and Storage Protocol

e Ventilation: All work with 3-Phenyl-2-propyn-1-ol must be conducted in a chemical fume
hood with adequate exhaust to minimize inhalation of vapors.[3]

¢ Avoid Contact: Prevent the chemical from coming into contact with skin and eyes.[3]
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e Ignition Sources: As a combustible liquid, keep it away from heat, sparks, and open flames.
Use non-sparking tools.[4]

o Storage: Store the chemical in a tightly closed container in a cool, dry, and well-ventilated

area.[4]

e Incompatibilities: Store away from strong oxidizing agents.[4]

Emergency and First Aid Procedures

Immediate and appropriate action is crucial in the event of an exposure.

Exposure Type First Aid Measures

Immediately flush the affected area with plenty
of water for at least 15 minutes.[4] Remove

Skin Contact contaminated clothing and wash it before reuse.
[5] If skin irritation occurs, seek medical

attention.[2]

Immediately rinse cautiously with water for
several minutes, also under the eyelids.[2][5]

Eye Contact Remove contact lenses if present and easy to
do so.[5] Continue rinsing. If eye irritation

persists, get medical advice/attention.

Move the person to fresh air and keep them at

rest in a position comfortable for breathing.[2] If
Inhalation the person is not breathing, provide artificial

respiration.[4] Call a POISON CENTER or

doctor if you feel unwell.[2]

Do NOT induce vomiting. Clean the mouth with
Ingestion water and drink plenty of water afterwards.[4]

Seek medical help immediately.[5]

Spill Management and Disposal Plan

All waste containing 3-Phenyl-2-propyn-1-ol must be treated as hazardous waste.
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» Spill Containment: In case of a spill, evacuate personnel to a safe area.[3] Remove all
sources of ignition. Ventilate the area.

e Absorption: Soak up the spill with an inert absorbent material such as vermiculite, dry sand,
or earth.[3] Do not use combustible materials like sawdust.

o Collection: Place the absorbed material and any contaminated soil into a suitable, closed,
and labeled container for hazardous waste disposal.[3]

e Waste Disposal: Do not allow the product to enter drains.[3] Dispose of the waste container
and its contents through a licensed hazardous waste disposal contractor, in accordance with
local, state, and federal regulations.

Workflow for Safe Handling

The following diagram outlines the essential steps for safely managing 3-Phenyl-2-propyn-1-
ol from preparation to disposal.
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Caption: Workflow for handling 3-Phenyl-2-propyn-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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